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Compound of Interest

Compound Name: Cyclohexylmethylboronic Acid
CAS No.: 27762-64-7
Cat. No.: B1589299
Get Quote
. J

Executive Summary & Chemical Profile

Cyclohexylmethylboronic acid is an alkyl boronic acid intermediate frequently utilized in
Suzuki-Miyaura cross-coupling reactions to introduce cyclohexylmethyl motifs into biaryl
scaffolds. Unlike aryl boronic acids, this compound possesses a significant aliphatic lipophilic
domain (the cyclohexylmethyl tail) balanced by a polar, hydrogen-bonding boronic acid
headgroup.

Effective utilization of this reagent requires managing its inherent equilibrium between the free
acid (monomer) and its cyclic trimeric anhydride (boroxine). This guide provides evidence-
based protocols for solubilization, purification, and reaction solvent selection.

Chemical Identity
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Property Detail

IUPAC Name B-(Cyclohexylmethyl)boronic acid
CAS Number 27762-64-7

Molecular Formula C7H15BO2

Molecular Weight 142.00 g/mol

Appearance White to off-white solid

) ~10.5 (Alkyl boronic acids are less acidic than
pKa (Predicted)
aryl analogs)

Solubility Landscape

The solubility of Cyclohexylmethylboronic acid is dictated by the competition between its
hydrophobic cyclohexyl "tail" and its hydrophilic, hydrogen-bond-donating B(OH)z "head."

Solvent Compatibility Matrix

Data synthesized from alkyl boronic acid homologue behavior and general organoboron
solubility principles.
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Solvent Class

Specific Solvents

Solubility Tier

Technical Notes

Polar Aprotic

THF, DMSO, DMF,
DMAc

High (>100 mg/mL)

Preferred for
Reactions. Excellent
solvation of both the
monomer and
boroxine forms.
DMSO is ideal for
biological assays but

difficult to remove.

Chlorinated

DCM, Chloroform

Moderate-High

Good for
extraction/workup.
Solubilizes the
boroxine form very
well; hydrated acid
may require slight

warming.

Alcohols

Methanol, Ethanol

High

Caution: Forms
boronate esters
rapidly (solvolysis).
Suitable for immediate
use but unsuitable for
long-term storage due

to ester equilibrium.

Ethers

Diethyl Ether, MTBE,

1,4-Dioxane

Moderate

Good solubility. MTBE
is preferred for
process scale due to
higher safety profile
than Et20.

Hydrocarbons

Hexane, Pentane,

Cyclohexane

Low (<10 mg/mL)

Anti-Solvents. Used to
precipitate the
compound during

recrystallization.

Agqueous

Water

Low

Poor solubility at

neutral pH due to the
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lipophilic cyclohexyl
group. Soluble at high
pH (>12) as the
boronate anion
[RB(OH)s]~.

The Boroxine Equilibrium Factor

A critical, often overlooked variable in solubility is the dynamic equilibrium between the boronic
acid and its dehydrated trimer, the boroxine.

e In "Wet" Solvents (containing water): The equilibrium shifts toward the monomeric acid [R-
B(OH)z].

e In Anhydrous Solvents/Heat: The equilibrium shifts toward the boroxine [(RBO)s]. The
boroxine is generally more soluble in non-polar organic solvents (like Toluene or DCM) than
the free acid because the polar hydroxyl groups are masked in the anhydride ring.

Dehydration . .
(Heat / Anhydrous Conditions) Boroxine (Trimer)

((RBO)3)
Less Polar, Lipophilic

Free Boronic Acid
(3 x R-B(OH)2)
Polar, H-Bond Donor

Hydrolysis
Ambient Humidity / Aqueous Base)

Click to download full resolution via product page

Figure 1: The reversible dehydration of boronic acids. Researchers must be aware that "pure”
solid samples often contain a mixture of acid and boroxine, affecting the precise gravimetric
preparation of molar solutions.

Experimental Protocols
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Standard Dissolution for Cross-Coupling (Suzuki-
Miyaura)

For a standard 0.5 M stock solution used in palladium-catalyzed coupling:

e Solvent Choice: Anhydrous THF or 1,4-Dioxane are the gold standards. They dissolve the
boronic acid and are compatible with common palladium catalysts (e.g., Pd(dppf)Cl2).

e Procedure:
o Weigh the calculated mass of Cyclohexylmethylboronic acid.
o Add 75% of the required solvent volume.
o Sonicate or vortex for 30—60 seconds. The solution should become clear.

o Note: If the solution remains hazy (common if the sample is very dry and high in boroxine
content), add a trace amount of water (1-2 drops per 10 mL) or base (if the reaction
conditions permit) to hydrolyze the boroxine, or simply warm to 40°C.

o Make up to final volume.

Recrystallization & Purification

When the compound degrades or contains protodeboronated impurities (methylcyclohexane),
purification is required.

Method: Mixed-Solvent Precipitation

» Dissolution: Dissolve the crude solid in the minimum amount of warm Ethyl Acetate or
Acetone (approx. 50°C).

« Filtration: Filter while hot to remove insoluble particulate matter.

» Precipitation: Slowly add Hexane or Heptane (anti-solvent) dropwise to the warm solution
until a persistent cloudiness appears.
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¢ Crystallization: Allow the solution to cool slowly to room temperature, then transfer to a fridge
(4°C).

¢ Collection: Filter the white precipitate and wash with cold Hexane.

Crude Cyclohexylmethylboronic Acid

Dissolve in minimal warm

Ethyl Acetate or Acetone

Hot Filtration
(Remove insolubles)

Add Anti-Solvent
(Hexane/Heptane) until turbid

Cool to 4°C
(Induce Crystallization)

Vacuum Filtration & Drying

Click to download full resolution via product page

Figure 2: Purification workflow utilizing the solubility differential between polar aprotic solvents
and non-polar hydrocarbons.

Critical Technical Nuances
Impact on Suzuki-Miyaura Coupling
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In cross-coupling reactions, the solubility of the inorganic base (K2COs, Cs2CO:s) is often the

rate-limiting step, not the boronic acid.

Biphasic Systems: Cyclohexylmethylboronic acid dissolves in the organic phase
(Toluene/THF), while the base resides in the aqueous phase. Efficient stirring is mandatory
to facilitate phase transfer.

Protodeboronation: Alkyl boronic acids are susceptible to

-hydride elimination or protodeboronation. Using a solvent system like THF:H20 (4:1) is
recommended to facilitate the transmetallation step while minimizing decomposition.

Handling "Wet" vs. Anhydrous

Storage: Store under nitrogen at -20°C. Moisture promotes hydrolysis but does not degrade
the compound chemically; however, it alters the molecular weight basis (Acid MW 142 vs
Boroxine MW ~124 per boron unit).

Stoichiometry: For precise kinetic studies, titrate the boronic acid (using mannitol/sorbitol
enhancement) to determine the exact active boron content, as gravimetric weighing is often
inaccurate due to variable hydration states.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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